Cas no 1049349-47-4 (2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one)
1049349-47-4 structure
Product Name:2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
CAS No:1049349-47-4
MF:C22H26N6O
MW:390.481443881989
CID:6043486
PubChem ID:30858156
Update Time:2024-01-16
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
- 2-(3-methylphenyl)-1-[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]ethanone
- AKOS024502848
- VU0638906-1
- F5250-0786
- 1049349-47-4
- 2-(m-tolyl)-1-(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone
-
- Inchi: 1S/C22H26N6O/c1-17-6-8-20(9-7-17)28-22(23-24-25-28)16-27-12-10-26(11-13-27)15-21(29)19-5-3-4-18(2)14-19/h3-9,14H,10-13,15-16H2,1-2H3
- InChI Key: WEGQZCJAUZUZIP-UHFFFAOYSA-N
- SMILES: C(N1CCN(CC2N(C3=CC=C(C)C=C3)N=NN=2)CC1)C(=O)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 390.21680947g/mol
- Monoisotopic Mass: 390.21680947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 67.2Ų
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5250-0786-2μmol |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-5μmol |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-10μmol |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-20μmol |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-1mg |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-2mg |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-3mg |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-4mg |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-5mg |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5250-0786-10mg |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one |
1049349-47-4 | 10mg |
$79.0 | 2023-09-10 |
2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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